ethyl 2,2-difluoro-2-(4-formylphenyl)acetate
Overview
Description
Ethyl 2,2-difluoro-2-(4-formylphenyl)acetate, also known as E2F2FPA, is an organic compound that has been studied for its potential applications in the fields of organic synthesis, scientific research, and drug development. This compound is a derivative of an acetate ester, and is composed of two fluorine atoms, two hydrogen atoms, one oxygen atom, and one carbon atom. It is a colorless, odorless liquid, and has a boiling point of 122°C.
Mechanism of Action
The mechanism of action of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate is not yet fully understood. However, it is believed to act as a proton donor, and to form hydrogen bonds with other molecules. It is also believed to act as an electron acceptor, and to form covalent bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate are not yet fully understood. However, it has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, and to inhibit the activity of enzymes involved in the breakdown of fatty acids. It has also been shown to modulate the activity of other enzymes involved in the metabolism of lipids.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate is that it is relatively easy to synthesize, and can be used in a variety of laboratory experiments. However, it is important to note that it is a relatively new compound, and its effects on biochemical and physiological processes are not yet fully understood. Therefore, it is important to use caution when using this compound in laboratory experiments.
Future Directions
There are a number of potential future directions for the study of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate. These include further studies on the mechanism of action of the compound, as well as further studies on its potential use in the development of drugs and drug delivery systems. Additionally, further studies could be conducted on the biochemical and physiological effects of the compound, as well as on its potential use in organic synthesis. Finally, further studies could be conducted to explore the potential uses of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate in other fields, such as biotechnology and materials science.
Synthesis Methods
Ethyl 2,2-difluoro-2-(4-formylphenyl)acetate can be synthesized by a two-step process. The first step involves the reaction of 4-formylbenzoic acid with trifluoroacetic anhydride in the presence of pyridine, forming the corresponding trifluoroacetate ester. The second step involves the reaction of the trifluoroacetate ester with ethyl difluoromethylphosphonate, forming the desired product.
Scientific Research Applications
Ethyl 2,2-difluoro-2-(4-formylphenyl)acetate has a wide range of potential applications in scientific research. It has been studied for its potential use as a reagent in organic synthesis, as well as for its potential use as a biochemical probe. In addition, it has been studied for its potential use in the development of drugs and drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Ethyl acetate", "4-formylphenylboronic acid", "2,2-difluoroacetic anhydride", "Palladium(II) acetate", "Triphenylphosphine", "Sodium carbonate", "Methanol", "Water" ], "Reaction": [ "Step 1: Synthesis of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate", "a. Dissolve 4-formylphenylboronic acid (1.0 equiv) and palladium(II) acetate (0.1 equiv) in a mixture of ethyl acetate and water (1:1 v/v).", "b. Add triphenylphosphine (1.2 equiv) to the reaction mixture and stir at room temperature for 30 minutes.", "c. Add 2,2-difluoroacetic anhydride (1.2 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "d. Quench the reaction with saturated sodium carbonate solution and extract the product with ethyl acetate.", "e. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain ethyl 2,2-difluoro-2-(4-formylphenyl)acetate as a yellow oil.", "Step 2: Reduction of ethyl 2,2-difluoro-2-(4-formylphenyl)acetate", "a. Dissolve ethyl 2,2-difluoro-2-(4-formylphenyl)acetate (1.0 equiv) in methanol.", "b. Add sodium borohydride (1.2 equiv) to the reaction mixture and stir at room temperature for 2 hours.", "c. Quench the reaction with water and extract the product with ethyl acetate.", "d. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain ethyl 2,2-difluoro-2-(4-hydroxyphenyl)acetate as a white solid." ] } | |
CAS RN |
936352-93-1 |
Product Name |
ethyl 2,2-difluoro-2-(4-formylphenyl)acetate |
Molecular Formula |
C11H10F2O3 |
Molecular Weight |
228.2 |
Purity |
95 |
Origin of Product |
United States |
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